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Compound of Interest

Compound Name: Zirconium iodide

Cat. No.: B085238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for
various zirconium iodide species (Zrl, Zrlz2, Zrls, and Zrls). This information is critical for
professionals in materials science, chemistry, and nuclear engineering, particularly for
applications such as the purification of zirconium metal via the van Arkel-de Boer process. This
document summarizes key quantitative data, details experimental methodologies, and presents
visual representations of relevant processes and workflows.

Thermochemical Data of Zirconium lodide Species

The following tables summarize the available quantitative thermochemical data for zirconium

iodide species in different phases. All data is presented at standard state (298.15 K and 1 bar)
unless otherwise specified.

Table 1: Gaseous Zirconium lodide Species
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Standard
Standard
. Enthalpy of
Species Formula State . Molar Entropy
Formation
(S°) (J/Imol-K)
(AfH®) (kJ/mol)
Zirconium
o Zrl Gas 402.9 +11.7 Not Available
Monoiodide
Zirconium
o Zrl2 Gas -66.64 344.78
Diiodide
Zirconium
o Zrls Gas -128.9+6.3 Not Available
Triiodide
Zirconium ] )
o Zrla Gas Not Available Not Available
Tetraiodide
Table 2: Solid Zirconium lodide Species
Standard
Standard
. Enthalpy of
Species Formula State . Molar Entropy
Formation
(S°) (J/Imol-K)
(AfH®) (kJ/mol)
Zirconium
Zrl Solid Not Available Not Available
Monoiodide
Zirconium
Zrl2 Solid Not Available Not Available
Diiodide
Zirconium
o Zrls Solid Not Available Not Available
Triiodide
Zirconium
Zrla Solid Not Available Not Available
Tetraiodide

Table 3: Heat Capacity Data for Zirconium lodide Species
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Heat Capacity Temperature

Species Formula State
(Cp) (I/mol-K) Range (K)
See Shomate
Zirconium ) Equation
o Zrl2 Solid _ 298 - 700[1]
Diiodide Parameters in
Section 2.2
See Shomate
Zirconium ) Equation »
o Zrls Solid ) Not Specified
Triiodide Parameters in
Section 2.2
See Shomate
Zirconium Equation
o Zrl2 Gas ) 2000 - 6000[2][3]
Diiodide Parameters in

Section 2.2

Note: Data for the liquid phase of zirconium iodide species is not readily available in the
reviewed literature.

Experimental Protocols

The determination of thermochemical data for zirconium iodide species relies on a
combination of experimental techniques and theoretical calculations.

Synthesis of Zirconium lodides

Zirconium iodides are typically synthesized through direct reaction of zirconium metal with
iodine at elevated temperatures. For instance, zirconium(lV) iodide (Zrls) can be prepared by
heating zirconium metal with an excess of iodine.[4] The resulting solid is then purified by
sublimation.[4] Lower iodides, such as zirconium triiodide (Zrl3), can be synthesized by the
reduction of Zrla with zirconium metal at high temperatures.

Determination of Thermochemical Properties

Knudsen Effusion Mass Spectrometry (KEMS): This is a primary technique for studying the
thermodynamics of high-temperature vaporization processes. In this method, a sample is
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heated in a Knudsen cell, which is a small, thermally stable container with a tiny orifice. The
vapor effusing from the orifice is then analyzed by a mass spectrometer. By measuring the ion
intensities of the different gaseous species as a function of temperature, partial pressures can
be determined. These partial pressures are then used to calculate equilibrium constants for the
vaporization reactions, from which thermodynamic properties such as enthalpies of formation
can be derived. The standard enthalpies of formation for gaseous Zrl, Zrlz, and Zrls were
determined using this method.

Calorimetry: Calorimetry is used to measure the heat changes associated with chemical
reactions or physical transitions, allowing for the determination of enthalpy changes and heat
capacities. For solid phases, heat capacity can be measured as a function of temperature
using techniques like adiabatic calorimetry.

The heat capacity of solid zirconium diiodide (Zrlz) and zirconium triiodide (Zrls) has been
determined and can be represented by the Shomate equation:

Cp(T)=A+B-'t+ C-t2+ D-13 + E/t2
where:

o Cp is the heat capacity in J/mol-K
e Tis the temperature in Kelvin

e t=T/1000

The coefficients for the Shomate equation for solid Zrlz are provided by the NIST-JANAF
thermochemical tables.[1] Similarly, parameters for gaseous Zrl2 are also available.[2][3]

Visualizations
The van Arkel-de Boer Process

The van Arkel-de Boer process is a crucial industrial application that relies on the reversible
formation and decomposition of zirconium tetraiodide to produce high-purity zirconium metal.
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Van Arkel-de Boer Process for Zirconium Purification
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Caption: Logical flow of the van Arkel-de Boer process.

Experimental Workflow for Thermochemical Data
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
thermochemical data for a metal halide like a zirconium iodide.
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Experimental Workflow for Thermochemical Data
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Caption: Workflow for determining thermochemical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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